Cas no 1340250-98-7 (Propanoic acid, 3-[(1-methyl-4-piperidinyl)oxy]-)

• Product Name: Propanoic acid, 3-[(1-methyl-4-piperidinyl)oxy]-
• CAS No: 1340250-98-7
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5984453
• PubChem ID: 57097192
• Update Time: 2025-06-27

Propanoic acid, 3-[(1-methyl-4-piperidinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(1-methyl-4-piperidinyl)oxy]-
• EN300-6399270
• 1340250-98-7
• AKOS013219308
• 3-[(1-methylpiperidin-4-yl)oxy]propanoic acid
• 3-((1-Methylpiperidin-4-yl)oxy)propanoic acid

• Inchi： 1S/C9H17NO3/c1-10-5-2-8(3-6-10)13-7-4-9(11)12/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： NSUQLISXZTYDCR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOC1CCN(C)CC1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 304.5±37.0 °C(Predicted)
• pka: 4.25±0.10(Predicted)

Additional information on Propanoic acid, 3-[(1-methyl-4-piperidinyl)oxy]-

Research Briefing on Propanoic acid, 3-[(1-methyl-4-piperidinyl)oxy]- (CAS: 1340250-98-7)

Propanoic acid, 3-[(1-methyl-4-piperidinyl)oxy]- (CAS: 1340250-98-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential therapeutic applications. The integration of a piperidinyl moiety with a propanoic acid backbone suggests possible interactions with biological targets, making it a promising candidate for drug development.

Recent studies have focused on elucidating the pharmacological properties of Propanoic acid, 3-[(1-methyl-4-piperidinyl)oxy]-. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders such as Parkinson's disease and schizophrenia. The study employed in vitro and in vivo models to demonstrate the compound's ability to cross the blood-brain barrier and exhibit favorable pharmacokinetic profiles.

Another key area of research involves the synthesis and optimization of Propanoic acid, 3-[(1-methyl-4-piperidinyl)oxy]- derivatives. A team at the University of Cambridge reported a novel synthetic pathway that improves yield and purity, addressing previous challenges in large-scale production. This advancement, published in Organic Process Research & Development, underscores the compound's potential for industrial application and further clinical evaluation.

In addition to its neurological applications, Propanoic acid, 3-[(1-methyl-4-piperidinyl)oxy]- has shown promise in oncology. A 2024 study in Cancer Research revealed its inhibitory effects on certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of cellular signaling pathways, offering a new avenue for targeted cancer therapies.

Despite these promising findings, challenges remain in the development of Propanoic acid, 3-[(1-methyl-4-piperidinyl)oxy]- as a therapeutic agent. Issues such as metabolic stability and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies.

In conclusion, Propanoic acid, 3-[(1-methyl-4-piperidinyl)oxy]- (CAS: 1340250-98-7) represents a versatile compound with broad therapeutic potential. Its applications in neurology and oncology, coupled with recent advancements in synthesis, position it as a valuable candidate for future drug development. Continued research will be essential to fully realize its clinical benefits and overcome existing challenges.